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Compound of Interest

Compound Name: 1-Bromo-3-iodobenzene

Cat. No.: B1265593

An In-depth Technical Guide to 1-Bromo-3-
ilodobenzene

This guide provides a comprehensive overview of 1-Bromo-3-iodobenzene, a key
intermediate in organic and medicinal chemistry. It covers its chemical structure, IUPAC
nomenclature, physicochemical properties, and applications, with a focus on its role in synthetic
protocols. This document is intended for researchers, scientists, and professionals in the field
of drug development and chemical synthesis.

Chemical Structure and Nomenclature

1-Bromo-3-iodobenzene is an aromatic compound featuring a benzene ring substituted with a
bromine atom and an iodine atom at positions 1 and 3, respectively.

o |[UPAC Name: 1-bromo-3-iodobenzene[1][2][3]

e Synonyms: 3-Bromoiodobenzene, m-Bromoiodobenzene, Benzene, 1-bromo-3-iodo-[1][2][3]

[4]
o Chemical Formula: CeHaBrl[1][2][3][4][5][6]

The structure allows for selective reactivity at the carbon-iodine or carbon-bromine bond,
making it a versatile building block in cross-coupling reactions.
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Physicochemical Properties

1-Bromo-3-iodobenzene is a clear, colorless to light yellow liquid under standard conditions.
[4][7] It is known to be sensitive to light and should be stored accordingly.[4][7] Key quantitative
properties are summarized in the table below.

Property Value Reference
Molecular Weight 282.90 g/mol [1]

Melting Point -9.3t0-9°C [4151[71[8]
Boiling Point 120 °C (at 18 mm Hg) [415171181
Density 2.219 g/mL (at 25 °C) 516171
Refractive Index n20/D 1.66 [415117]

Insoluble in water; Soluble in
Solubility ether, dichloromethane, [419]

chloroform

Reactivity and Applications

1-Bromo-3-iodobenzene is a valuable intermediate in organic synthesis, primarily due to the
differential reactivity of the C-1 and C-Br bonds.[8][9] It is extensively used in transition metal-
catalyzed cross-coupling reactions such as Suzuki, Heck, Stille, and Sonogashira couplings to
synthesize complex multi-substituted aromatic compounds.[9] These products are often
precursors for active pharmaceutical ingredients (APIs) and advanced materials.[8]

Specific applications include its use in the preparation of 3'-bromo-2,3,4,5,6-pentaethyl-
biphenyl and various oxygen-tethered 1,6-enynes.[3][4][7]

Experimental Protocol: Sonogashira Coupling

This section details a representative experimental protocol for a Sonogashira coupling reaction
involving 1-Bromo-3-iodobenzene. This reaction selectively forms a carbon-carbon bond at
the more reactive iodine-substituted position.
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Objective: To synthesize (3-bromophenyl)ethynyl-trimethylsilane from 1-Bromo-3-
iodobenzene and trimethylsilylacetylene.

Materials:

e 1-Bromo-3-iodobenzene (1.9 mL, 14.903 mmol)

o Trimethylsilylacetylene (1.5 equivalents)

e Cuprous iodide (Cul) (0.04 equivalents)
 Bis(triphenylphosphine)palladium(ll) chloride (Pd(PPhs)2Cl2) (0.02 equivalents)
e Degassed triethylamine (0.3 M)

e Schlenk flask

» Argon atmosphere setup

o Standard glassware for reflux and workup

Procedure:

 All glassware must be thoroughly dried prior to use.[9]

e The reaction is conducted under an inert argon atmosphere.[9]

e To a Schlenk flask containing degassed triethylamine (0.3 M), add 1-Bromo-3-iodobenzene
(2.9 mL, 14.903 mmol), trimethylsilylacetylene (1.5 eq.), cuprous iodide (0.04 eq.), and
bis(triphenylphosphine)palladium(ll) chloride (0.02 eq.).[9]

e The reaction mixture is then heated to reflux.[9]

e The progress of the reaction is monitored, typically by thin-layer chromatography (TLC) or
gas chromatography (GC). The original protocol suggests stirring for 30 minutes.[9]

e Upon completion, the mixture is cooled to room temperature.

e The solvent is removed under reduced pressure.
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e The residue is purified by column chromatography on silica gel to yield the desired product.

Visualization of a Key Synthetic Pathway

The following diagram illustrates the Sonogashira coupling reaction, a fundamental

transformation for 1-Bromo-3-iodobenzene.
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Caption: Sonogashira coupling of 1-Bromo-3-iodobenzene.
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Safety and Handling

1-Bromo-3-iodobenzene is classified as an irritant, causing potential irritation to the eyes,
respiratory system, and skin.[1][4][5] When handling this chemical, it is crucial to use
appropriate personal protective equipment (PPE), including gloves and eye/face protection.[4]
The compound is incompatible with strong oxidizing agents, strong bases, and strong acids.[4]
[7] It should be stored in a sealed container in a cool, dry, and dark place to maintain its
stability.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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